Cas no 2171220-90-7 (2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171220-90-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6394894
• PubChem ID: 165550753
• Update Time: 2025-05-21

2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• 2171220-90-7
• EN300-1486490

• Inchi： 1S/C24H28N2O5/c1-15(22(29)26(13-21(27)28)24(2,3)4)25-23(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,13-14H2,1-4H3,(H,25,30)(H,27,28)/t15-/m0/s1
• InChI Key： ASLICVGRMSAFDW-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](C)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Recent Advances in the Application of 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2171220-90-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2171220-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the tert-butyl moiety enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in the synthesis of peptide-based inhibitors for proteolytic enzymes. The study highlighted its efficacy in improving the stability and bioavailability of peptide drugs, addressing one of the major challenges in peptide therapeutics. The compound's ability to facilitate the introduction of tert-butyl groups into peptide backbones was particularly noted for its potential in enhancing drug half-life and reducing metabolic degradation.

Another groundbreaking application of 2171220-90-7 was reported in a 2024 Nature Chemical Biology article, where it was utilized in the development of prodrugs for cancer therapy. The study demonstrated that the Fmoc-protected amino acid derivative could be strategically incorporated into prodrug designs to achieve controlled release of active compounds in tumor microenvironments. This approach not only improved the specificity of drug action but also minimized off-target effects, showcasing the compound's versatility in advanced drug formulation.

Further research has also explored the mechanistic insights into the compound's interactions with biological targets. For instance, a recent ACS Chemical Biology paper elucidated the molecular interactions between 2-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid and specific enzyme active sites, providing a foundation for rational drug design. These findings underscore the compound's potential as a scaffold for developing enzyme inhibitors with high selectivity and potency.

In summary, the latest research on 2171220-90-7 and its derivatives highlights its pivotal role in advancing peptide-based therapeutics and prodrug development. Its structural attributes, combined with its demonstrated efficacy in enhancing drug stability and targeting, position it as a key player in the future of pharmaceutical innovation. Ongoing studies are expected to further expand its applications, particularly in personalized medicine and targeted therapy.